Cas no 110-66-7 (1-Pentanethiol)

Colorless liquid. Melting point -75.7 ℃. Boiling point 19.51% (1.333kpa). Refractive index nd201.4469. Relative density d4200.84209. slightly soluble in water, easily soluble in alcohol \ ether. It is obtained from n-amyl alcohol and hydrogen sulfide under the catalysis of thorium dioxide. It is a raw material for organic synthesis.
1-Pentanethiol structure
1-Pentanethiol structure
1-Pentanethiol
110-66-7
C5H12S
104.21378
MFCD00004907
35631
8067

1-Pentanethiol Properties

Names and Identifiers

    • 1-Pentanethiol
    • n-Amyl mercaptan
    • n-Pentyl mercaptan
    • 1-Pentanethiolneat
    • #63950
    • amp
    • Amyl Mercaptan
    • Amyl mercaptan,Mercaptan C5,Pentyl mercaptan
    • Amyl mercaptan,Mercaptan C5,PT
    • pentane-1-thiol
    • Pentyl Mercaptan
    • Mercaptan C5
    • Amylmercaptan (7CI)
    • Pentanethiol (6CI)
    • 1-Mercaptopentane
    • 1-Pentyl mercaptan
    • 1-Pentylthiol
    • 1-n-Pentanethiol
    • Amyl hydrosulfide
    • Amyl sulfhydrate
    • Amylthioalcohol
    • Mercaptopentane
    • Pentylthiol
    • n-Amylthiol
    • n-Pentanethiol
    • n-Pentylthiol
    • Pentalarm
    • CH3(CH2)4SH
    • pentanthiol
    • Pentanethiol
    • 1-Pentanthiol
    • 1-Pentanethio1
    • Pentan-1-thiol
    • PT
    • PENTYL MERCAPTAN
    • Amyl thioalcohol
    • amylmercaptan(non-specificname)
    • amylmercaptannormal
    • +Expand
    • MFCD00004907
    • ZRKMQKLGEQPLNS-UHFFFAOYSA-N
    • 1S/C5H12S/c1-2-3-4-5-6/h6H,2-5H2,1H3
    • CCCCCS
    • 1730979

Computed Properties

  • 104.06600
  • 0
  • 0
  • 3
  • 104.065971
  • 6
  • 19.9
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.3
  • nothing
  • 0
  • 1

Experimental Properties

  • 2.10640
  • 38.80000
  • 611
  • n20/D 1.446(lit.)
  • Almost insoluble
  • 126 °C(lit.)
  • -76°C
  • 27.4 mmHg ( 37.7 °C)
  • Fahrenheit: 64.4 ° f < br / > Celsius: 18 ° C < br / >
  • 3098
  • 0.16g/l
  • Colorless to yellowish liquid with special smell [1]
  • Insoluble in water, miscible in ethanol \ ether, etc [13]
  • Air Sensitive
  • 0.84 g/mL at 25 °C(lit.)

1-Pentanethiol Security Information

  • GHS02 GHS02 GHS07 GHS07
  • SA3150000
  • 3
  • 3
  • S16-S23-S24/25-S37/39-S26
  • II
  • II
  • R11; R20/22; R36/37/38
  • 3
  • F F Xn Xn
  • UN 1111 3/PG 2
  • H225,H302,H332
  • P210
  • dangerous
  • Flammable area
  • II
  • 11-20/22
  • Danger
  • Yes
  • 3
  • 9-13-23

1-Pentanethiol Customs Data

  • 2930909090

  • China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-Pentanethiol Related Literature

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